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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B15616517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of the Jagged-1 (188-204)
peptide in cell culture. This peptide fragment acts as a Notch agonist, initiating the Notch

signaling pathway, which is crucial in regulating cell fate, proliferation, and differentiation.[1]

This document outlines the mechanism of action, provides detailed protocols for various cell-

based assays, and presents quantitative data from relevant studies.

Introduction
Jagged-1 (JAG-1) is a transmembrane protein that serves as a ligand for Notch receptors. The

Jagged-1 (188-204) peptide is a 17-amino acid fragment corresponding to a portion of the

Delta/Serrate/Lag-2 (DSL) domain of the human Jagged-1 protein. This peptide is sufficient to

bind to and activate Notch receptors, initiating a signaling cascade that leads to the cleavage

and nuclear translocation of the Notch intracellular domain (NICD).[2] In the nucleus, NICD

forms a complex with the transcription factor CSL (CBF1/Su(H)/Lag-1) and coactivators,

leading to the transcription of Notch target genes such as those in the HES and HEY families.

[3]

This targeted activation of the Notch pathway makes Jagged-1 (188-204) a valuable tool for

studying a wide range of biological processes, including cell fate decisions, tumorigenesis, and

immune regulation.
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Peptide Specifications and Handling
Sequence: H-Cys-Asp-Asp-Tyr-Tyr-Tyr-Gly-Phe-Gly-Cys-Asn-Lys-Phe-Cys-Arg-Pro-Arg-

OH[4]

Molecular Weight: Approximately 2107.4 g/mol [5]

Appearance: Lyophilized white powder[4]

Purity: >95%[5]

Reconstitution and Storage
For optimal results, follow these guidelines for peptide reconstitution and storage:

Reconstitution: To prepare a stock solution, dissolve the lyophilized Jagged-1 (188-204)
peptide in sterile distilled water or dimethyl sulfoxide (DMSO).[4] For a 1 mg vial, adding 1

mL of solvent will yield a 1 mg/mL stock solution. Gently vortex to ensure complete

dissolution. Brief sonication may aid in solubilizing the peptide.[4]

Storage of Lyophilized Peptide: Upon receipt, store the lyophilized powder at -20°C or lower.

[4][5]

Storage of Reconstituted Peptide: Aliquot the reconstituted peptide solution into smaller

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or lower.[4]

A scrambled peptide with the same amino acid composition but a random sequence should be

used as a negative control in all experiments to ensure the observed effects are specific to the

Jagged-1 (188-204) sequence.[4][6]

Data Presentation
The following tables summarize the quantitative data from studies utilizing Jagged-1 (188-204)
treatment in various cell types.

Table 1: Effects of Jagged-1 (188-204) on Human
Pulmonary Artery Smooth Muscle Cells (PASMCs)
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Parameter Concentration Time
Observed
Effect

Reference

Store-Operated

Ca2+ Entry

(SOCE)

5 µM, 50 µM,

500 µM
30 min

Dose-dependent

enhancement of

SOCE.

SOCE 50 µM 5, 10, 30, 60 min

Time-dependent

enhancement of

SOCE, maximal

at 30 min.

SOCE 50 µM 24 h

Sustained

enhancement of

SOCE.

Notch

Intracellular

Domain (NICD)

Level

50 µM 5, 10, 30, 60 min

Time-dependent

increase in NICD

levels,

correlating with

SOCE

enhancement.

Table 2: Effects of Jagged-1 (188-204) on Keratinocytes
Parameter Concentration Time

Observed
Effect

Reference

Cell Maturation

and Stratification
40 µM 72 h

Induction of

complete

maturation.[7]

NF-κB Activation Not specified Not specified

Activation of NF-

κB signaling.[5]

[8]

Table 3: Effects of Jagged-1 (188-204) on Multiple
Myeloma (MM) Cells
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Parameter Concentration Time
Observed
Effect

Reference

Cell Proliferation 10 µg/mL 72 h

Drives

proliferation of

MM cells.[9]

Signaling Pathway and Experimental Workflow
Jagged-1 (188-204) Induced Notch Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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